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Compound of Interest

Compound Name: D-Fructose-d

Cat. No.: B12400297

Essential Safety and Handling Guide for D-Fructose

This guide provides immediate, essential safety and logistical information for the handling and
disposal of D-Fructose in a laboratory setting. The following procedural guidance is intended for
researchers, scientists, and drug development professionals to ensure safe operational
practices.

Physical and Chemical Properties

D-Fructose is a white, odorless, crystalline solid.[1][2][3] It is known for being the most water-
soluble of all sugars.[1] A summary of its key quantitative data is presented below.

Property Value

Molecular Formula CeH1206

Molar Mass 180.16 g/mol

Melting Point 103-105 °C (decomposes)
Autoignition Temperature 360 °C

Solubility in Water ~4000 g/L (at 25 °C)
Appearance White crystalline powder

(Data sourced from multiple safety data sheets and chemical property databases)[1][3][4][5][6]
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Personal Protective Equipment (PPE)

While D-Fructose is not classified as a hazardous substance under OSHA or GHS regulations,
observing good industrial hygiene and safety practices is crucial.[4][7][8] The recommended
personal protective equipment is detailed below.

Protection Type Recommended Equipment

Wear safety glasses with side shields or

chemical safety goggles.[4][7][9] These should

Eye/Face )
comply with OSHA's 29 CFR 1910.133 or
European Standard EN166 regulations.[7][9]
While specific protective garments are not
typically required, handling with gloves is a good
Skin laboratory practice to avoid skin contact.[8][9]

[10] Inspect gloves before use and use a proper

removal technique.[8][10]

If handling procedures generate dust, use a
NIOSH/MSHA or European Standard EN 149
approved respirator with a dust cartridge (such
as a P1 filter) to prevent inhalation.[4][6][7][11]

Respiratory

Operational and Disposal Plans

Adherence to proper handling, storage, and disposal protocols is essential for maintaining a
safe laboratory environment.

Handling and Storage Protocol

o Ventilation: Ensure adequate ventilation in the work area.[6][7][12] Use local exhaust
ventilation if dust formation is likely.[11]

e Avoiding Dust: Handle the material in a way that avoids dust formation.[7][13]

e Personal Hygiene: Wash hands thoroughly after handling the product and before breaks.[6]
[7] Do not eat, drink, or smoke in the handling area.[12]
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o Storage: Keep containers tightly closed and store them in a cool, dry, and well-ventilated
place.[7][13][14] The recommended storage temperature is between 15-25 °C.[11] Store
away from strong oxidizing agents.[5][6]

Accidental Release and Spill Cleanup Protocol

o Ensure Safety: Ventilate the spill area and ensure proper personal protective equipment is
worn before beginning cleanup.[12][15]

o Containment: Prevent the spillage from entering drains or waterways.[10][13]

o Cleanup: For solid spills, sweep or vacuum up the material and place it into a suitable,
sealed container for disposal.[6][7][8] Avoid actions that generate dust.[7][15]

o Post-Cleanup: Wash the spill area after the material has been collected.[6]

Disposal Plan

» Waste Classification: Chemical waste generators must consult local, regional, and national
hazardous waste regulations to ensure complete and accurate classification.[7]

» Disposal Method: Dispose of the unused product and its container in accordance with all
local and national regulations.[13] Consider offering surplus and non-recyclable solutions to
a licensed disposal company.[8] Do not empty into drains.[7]

Safe Handling Workflow

The following diagram illustrates the key decision points and procedural flow for safely handling
D-Fructose in a laboratory setting.
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Receive D-Fructose

l

Preparation for Handling
- Review SDS
- Ensure proper ventilation

Y

Don Personal Protective Equipment (PPE)
- Safety Goggles
- Gloves (Recommended)
- Respirator (if dust is likely)

A4

Handling D-Fructose
- Weighing / Transfer
- Avoid dust generation

Accidental Spill?

Spill Cleanup Protocol
- Ventilate area
- Sweep/vacuum into container
- Clean spill site

Store Unused Material
- Tightly sealed container
- Cool, dry, ventilated area

Y

Dispose of Waste
- Collect in labeled container
- Follow institutional & local regulations

l

End of Process

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of D-Fructose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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